Cas no 1000339-84-3 (3-Nitro-4-(2,2,2-trifluoroethoxy)aniline)
1000339-84-3 structure
Product Name:3-Nitro-4-(2,2,2-trifluoroethoxy)aniline
CAS No:1000339-84-3
MF:C8H7F3N2O3
MW:236.147992372513
CID:2625900
PubChem ID:26986083
Update Time:2025-04-21
3-Nitro-4-(2,2,2-trifluoroethoxy)aniline Chemical and Physical Properties
Names and Identifiers
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- 4-(2,2,2-trifluoroethoxy)-3-nitro-aniline
- 1000339-84-3
- DTXSID40650487
- Benzenamine, 3-nitro-4-(2,2,2-trifluoroethoxy)-
- VHMREJURVUPZCH-UHFFFAOYSA-N
- 3-Nitro-4-(2,2,2-trifluoroethoxy)aniline
-
- Inchi: 1S/C8H7F3N2O3/c9-8(10,11)4-16-7-2-1-5(12)3-6(7)13(14)15/h1-3H,4,12H2
- InChI Key: VHMREJURVUPZCH-UHFFFAOYSA-N
- SMILES: FC(COC1C=CC(=CC=1[N+](=O)[O-])N)(F)F
Computed Properties
- Exact Mass: 236.040877g/mol
- Monoisotopic Mass: 236.040877g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 236.15g/mol
- XLogP3: 2.6
- Topological Polar Surface Area: 81.1Ų
3-Nitro-4-(2,2,2-trifluoroethoxy)aniline Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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